Cas no 185211-41-0 (2-Pyrrolidinecarboxamide,1-[(2S)-2-amino-1-oxobutyl]-N-[3-(methylthio)propyl]-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide,1-[(2S)-2-amino-1-oxobutyl]-N-[3-(methylthio)propyl]-, (2S)-
• CAS No: 185211-41-0
• MF: C₁₃H₂₅N₃O₂S
• MW: 287.421501874924
• CID: 1382527
• Update Time: 2024-08-16

2-Pyrrolidinecarboxamide,1-[(2S)-2-amino-1-oxobutyl]-N-[3-(methylthio)propyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-[(2S)-2-amino-1-oxobutyl]-N-[3-(methylthio)propyl]-, (2S)-
• 2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-[3-(methylthio)propyl]-, (2S)- (9CI)

• Inchi： 1S/C13H25N3O2S/c1-3-10(14)13(18)16-8-4-6-11(16)12(17)15-7-5-9-19-2/h10-11H,3-9,14H2,1-2H3,(H,15,17)/t10-,11-/m0/s1
• InChI Key： XJJMVEWEYTXEPI-QWRGUYRKSA-N
• SMILES： N1(C(=O)[C@@H](N)CC)CCC[C@H]1C(NCCCSC)=O

Computed Properties

• Exact Mass: 287.16695

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 533.6±50.0 °C(Predicted)
• PSA: 75.43
• pka: 14.84±0.20(Predicted)